Cas no 279-87-8 (6-Oxabicyclo[3.2.1]octane)
6-Oxabicyclo[3.2.1]octane structure
Product Name:6-Oxabicyclo[3.2.1]octane
6-Oxabicyclo[3.2.1]octane Chemical and Physical Properties
Names and Identifiers
-
- 6-Oxabicyclo[3.2.1]octane
- 279-87-8
- DTXSID90531257
- SCHEMBL686193
-
- Inchi: 1S/C7H12O/c1-2-6-4-7(3-1)8-5-6/h6-7H,1-5H2
- InChI Key: XXROMDIIDAKWDD-UHFFFAOYSA-N
- SMILES: O1CC2CCCC1C2
Computed Properties
- Exact Mass: 112.08886
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 90.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
6-Oxabicyclo[3.2.1]octane Related Literature
-
1. Studies related to carba-pyranoses: a strategy for the synthesis of β-1,3-glycosidically linked aminomonocarba-disaccharides 1David S. Larsen,Roger J. Lins,Richard J. Stoodley,Nicholas S. Trotter 1. David S. Larsen Roger J. Lins Richard J. Stoodley Nicholas S. Trotter J. Chem. Soc. Perkin Trans. 1 2001 2204
-
Christine Schur,Harald Kelm,Thomas Gottwald,Arne Ludwig,Rainer Kneuer,Jens Hartung Org. Biomol. Chem. 2014 12 8288
-
3. Ene reactions: evidence that oxabicyclo[3.2.1]octanes, not oxabicyclo-[2.2.2]octanes, are formed from the AlCl3-catalysed reactions of chloral with cyclohexene and the thermal addition of chloral to cyclohexa-1,3-dieneMichael J. Begley,Jill P. Benner,G. Bryon Gill J. Chem. Soc. Perkin Trans. 1 1981 1112
-
4. Studies related to carba-pyranoses: a radical decarboxylation approach to monocarba-disaccharidesDavid S. Larsen,Roger J. Lins,Richard J. Stoodley,Nicholas S. Trotter Org. Biomol. Chem. 2004 2 1934
-
5. Reactions of terpenoids in strong acids. Part 2. Novel cyclisations of citronellol and the isomers of citralDerek V. Banthorpe,Paul A. Boullier J. Chem. Soc. Perkin Trans. 1 1977 114
279-87-8 (6-Oxabicyclo[3.2.1]octane) Related Products
- 6790-58-5(Ambroxide)
- 470-67-7(Isocineole)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk